Cas no 851136-86-2 (Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl)-)

• Product Name: Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl)-
• CAS No: 851136-86-2
• MF: C₁₀H₁₃BO₃
• MW: 192.019423246384
• CID: 4230525
• PubChem ID: 11389901
• Update Time: 2025-06-07

Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl)-
• (3-(1,3,2-dioxaborinan-2-yl)phenyl)methanol
• 851136-86-2

• Inchi： 1S/C10H13BO3/c12-8-9-3-1-4-10(7-9)11-13-5-2-6-14-11/h1,3-4,7,12H,2,5-6,8H2
• InChI Key： XXYDGVIDFMGXNT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CO)C=2)OCCC1

Computed Properties

• Exact Mass: 192.0957744g/mol
• Monoisotopic Mass: 192.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Additional information on Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl)-

Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) (CAS No. 851136-86-2): A Comprehensive Overview

Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) (CAS No. 851136-86-2) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as pinacolborane, is a key intermediate in the synthesis of boronic acids and esters, which are widely used in Suzuki-Miyaura coupling reactions for the formation of carbon-carbon bonds.

The structure of Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) consists of a benzene ring attached to a methanol group and a dioxaborinane moiety. The dioxaborinane ring is a stable and reactive boron-containing functional group that can undergo various transformations to form valuable intermediates and final products. The compound's unique properties make it an essential reagent in modern synthetic chemistry.

In recent years, Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) has been extensively studied for its applications in drug discovery and development. One of the most notable uses is in the synthesis of boronic acid derivatives for targeted drug delivery systems. These derivatives can be designed to selectively target specific biological pathways or cellular environments, enhancing the efficacy and reducing the side effects of therapeutic agents.

A significant area of research involving Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) is its role in the development of boron neutron capture therapy (BNCT). BNCT is a promising cancer treatment that involves the selective accumulation of boron-containing compounds in tumor cells followed by irradiation with low-energy neutrons. The resulting nuclear reactions produce high-energy alpha particles and lithium ions that can effectively destroy cancer cells while minimizing damage to surrounding healthy tissue.

The stability and reactivity of Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) make it an ideal candidate for various synthetic transformations. For example, it can be used as a protecting group for alcohols and amines during complex multi-step syntheses. The dioxaborinane moiety can be easily removed under mild conditions, allowing for the selective deprotection of functional groups without affecting other parts of the molecule.

In addition to its applications in organic synthesis and medicinal chemistry, Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) has shown promise in materials science. It can be used as a precursor for the synthesis of boron-containing polymers and materials with unique optical and electronic properties. These materials have potential applications in areas such as optoelectronics, sensors, and energy storage devices.

The safety profile of Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) is an important consideration in its use. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, Benzenemethanol, 3-(1,3,2-dioxaborinan-2-yl) (CAS No. 851136-86-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique properties and versatility make it an invaluable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its importance in the scientific community.